Cas no 58021-04-8 (Benzene, [(2,3-dimethoxy-2-methylpropoxy)methyl]-)
58021-04-8 structure
Product Name:Benzene, [(2,3-dimethoxy-2-methylpropoxy)methyl]-
CAS No:58021-04-8
MF:C13H20O3
MW:224.296104431152
CID:343417
PubChem ID:21496407
Update Time:2025-04-19
Benzene, [(2,3-dimethoxy-2-methylpropoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, [(2,3-dimethoxy-2-methylpropoxy)methyl]-
- (2,3-dimethoxy-2-methylpropoxy)methylbenzene
- 58021-04-8
- 1,2-dimethoxy-2-methyl-3-benzyloxypropane
- AIFUGVTVGLUTBU-UHFFFAOYSA-N
- DTXSID40614968
- [(2,3-Dimethoxy-2-methylpropoxy)methyl]benzene
-
- Inchi: 1S/C13H20O3/c1-13(15-3,10-14-2)11-16-9-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3
- InChI Key: AIFUGVTVGLUTBU-UHFFFAOYSA-N
- SMILES: O(C)C(C)(COC)COCC1C=CC=CC=1
Computed Properties
- Exact Mass: 224.1413
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene, [(2,3-dimethoxy-2-methylpropoxy)methyl]- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
58021-04-8 (Benzene, [(2,3-dimethoxy-2-methylpropoxy)methyl]-) Related Products
- 58530-76-0((R)-2,3-Bis(benzyloxy)propan-1-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk